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Introduction

Diisodecyl adipate (DIDA) is a synthetic ester classified as a Group V base oil, offering a
unique combination of properties that make it a versatile component in modern lubricant
formulations.[1] This document provides detailed application notes and experimental protocols
for the evaluation of DIDA as a lubricant base olil. Its primary advantages include excellent low-
temperature fluidity, high thermal and oxidative stability, and inherent biodegradability.[1][2]
DIDA can be utilized as the sole basestock or in combination with other synthetic base oils,
such as polyalphaolefins (PAOSs), to enhance performance characteristics like additive solubility
and deposit control.[3][4]

Key Applications

Due to its favorable characteristics, DIDA is a suitable base oil for a variety of demanding
lubricant applications:

o Hydraulic Oils: Its excellent low-temperature properties ensure efficient operation in hydraulic
systems exposed to a wide range of temperatures.[3]

o Compressor Oils: High thermal and oxidative stability makes it ideal for use in compressors
where it can resist breakdown at elevated temperatures.[3]
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e Gear Oils: DIDA's lubricity and ability to be formulated with extreme pressure (EP) additives
make it a candidate for gear oil formulations.[5][6]

o Greases: It can serve as a base oil in grease formulations, particularly for low-temperature
applications.[5]

» Environmentally Sensitive Applications: Its biodegradability makes it a preferred choice for
lubricants used in applications where environmental contamination is a concern.[1]

Physicochemical and Performance Data

The following tables summarize the typical physical and chemical properties of diisodecyl
adipate.
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Property

Typical Value

Test Method

Physical Properties

Clear, colorless to pale yellow

Appearance iquid Visual
Molecular Formula C26H5004 -

Molecular Weight 426.7 g/mol -

Density @ 20°C 0.919 — 0.924 g/cm3 ASTM D1298
Thermal Properties

Boiling Point ~385 °C ASTM D1120
Flash Point (COC) 221 -226 °C ASTM D92
Pour Point <-54°C ASTM D97
Lubricant Performance

Kinematic Viscosity @ 40°C 15 cSt ASTM D445
Kinematic Viscosity @ 100°C 4 cSt ASTM D445
Viscosity Index 120 - 148 ASTM D2270
Acid Value < 0.2 mg KOH/g ASTM D664
Saponification Index 250 - 270 mg KOH/g ASTM D94
Biodegradability (OECD 301B)  >75% OECD 301B

Table 1: Typical Physicochemical and Performance Properties of Diisodecyl Adipate.[1][7]

Experimental Protocols

Detailed methodologies for the evaluation of key lubricant properties of diisodecyl adipate are

provided below.

Kinematic Viscosity (ASTM D445)
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Objective: To determine the kinematic viscosity of DIDA at 40°C and 100°C, which is crucial for

assessing the lubricant's flow characteristics and suitability for specific applications.[8][9]

Apparatus:

Calibrated glass capillary viscometer

Constant temperature bath

Thermometer

Timer

Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of DIDA.

Charge the viscometer with the DIDA sample, ensuring it is free of air bubbles and
particulates.

Place the viscometer in the constant temperature bath set to the desired temperature (40°C
or 100°C) and allow it to equilibrate for at least 30 minutes.

Using suction, draw the sample up through the capillary to a point above the upper timing
mark.

Release the suction and allow the sample to flow freely down the capillary.

Start the timer when the leading edge of the sample meniscus passes the upper timing mark.
Stop the timer when the leading edge of the meniscus passes the lower timing mark.

Record the flow time in seconds.

Repeat the measurement at least twice and calculate the average flow time.

Calculate the kinematic viscosity by multiplying the average flow time by the viscometer
calibration constant.
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Kinematic Viscosity (ASTM D445) Workflow

Pour Point (ASTM D97)

Objective: To determine the lowest temperature at which DIDA will flow, indicating its suitability
for low-temperature applications.[3][7]

Apparatus:

o Testjar

e Thermometer

o Cooling bath

Procedure:

o Pour the DIDA sample into the test jar to the marked level.

e Heat the sample to at least 45°C to dissolve any wax crystals.
¢ Insert the thermometer into the sample.

o Place the test jar in the cooling bath.

o At each temperature that is a multiple of 3°C, remove the test jar and tilt it to ascertain
whether there is a movement of the sample.

e The pour point is the lowest temperature at which movement of the sample is observed, plus
3°C.[3]
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Preparation Cooling & Observation Determination
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Pour Point (ASTM D97) Workflow

Flash Point by Cleveland Open Cup (ASTM D92)

Objective: To determine the temperature at which DIDA gives off sufficient vapor to ignite
momentarily upon the application of a test flame. This is a critical safety parameter.[10][11]

Apparatus:

Cleveland open cup apparatus

Thermometer

Test flame applicator

Heating plate

Procedure:

Fill the test cup with the DIDA sample to the filling mark.

Heat the sample at a specified rate.

Apply the test flame across the center of the cup at specified temperature intervals.

The flash point is the lowest temperature at which the application of the test flame causes
the vapors of the sample to ignite.[10]
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Flash Point (ASTM D92) Workflow

Oxidation Stability by Pressure Differential Scanning
Calorimetry (PDSC) (ASTM D6186)

Objective: To evaluate the oxidation stability of DIDA under accelerated conditions of high
temperature and oxygen pressure.[1][12]

Apparatus:

o Pressure Differential Scanning Calorimeter (PDSC)

e Sample pans

o Oxygen supply

Procedure:

¢ Weigh a small amount of the DIDA sample into a sample pan.
e Place the pan in the PDSC test cell.

e Heat the cell to the specified test temperature (e.g., 180°C).

e Pressurize the cell with oxygen to 3.5 MPa (500 psig).

e Monitor the heat flow from the sample over time.

e The oxidation induction time (OIT) is the time from the introduction of oxygen until the onset
of the exothermic oxidation reaction.[1]
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Preparation Testing Result
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Oxidation Stability (ASTM D6186) Workflow

Wear Preventive Characteristics (Four-Ball Method)
(ASTM D4172)

Objective: To assess the anti-wear properties of DIDA under sliding contact conditions.[2][13]
Apparatus:

e Four-Ball Wear Test Machine

o Steel balls

» Microscope for wear scar measurement

Procedure:

o Clean the test balls and the test cup.

o Place three steel balls in the test cup and lock them in place.
e Pour the DIDA sample over the balls.

e Place a fourth ball in the chuck of the test machine.

o Assemble the test cup onto the machine.

» Apply a specified load and rotate the top ball at a constant speed for a set duration and
temperature.
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» After the test, disassemble the apparatus and clean the three stationary balls.
» Measure the diameter of the wear scars on the three stationary balls using a microscope.

o Calculate the average wear scar diameter. A smaller wear scar indicates better anti-wear
properties.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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